1-(2-thienylcarbonyl)-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: thiophen-2-yl-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C16H15F3N2OS/c17-16(18,19)12-3-1-4-13(11-12)20-6-8-21(9-7-20)15(22)14-5-2-10-23-14/h1-5,10-11H,6-9H2
• InChI Key: FMRWDGLLHPHWMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C(=O)C3=CC=CS3
• Molecular Formula: C16H15F3N2OS
• Molecular Weight: 340.4 g/mol

Description

1-(2-thienylcarbonyl)-4-[3-(trifluoromethyl)phenyl]piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 1-(2-thienylcarbonyl)-4-[3-(trifluoromethyl)phenyl]piperazine is not fully understood. However, it has been suggested that this compound may act by inhibiting various enzymes and pathways involved in disease progression. For example, it has been shown to inhibit the activity of the enzyme phosphoinositide 3-kinase (PI3K), which is involved in cancer cell growth and survival.
Biochemical and Physiological Effects
1-(2-thienylcarbonyl)-4-[3-(trifluoromethyl)phenyl]piperazine has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit cancer cell growth and induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have anti-inflammatory effects and can reduce the production of various inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-thienylcarbonyl)-4-[3-(trifluoromethyl)phenyl]piperazine in lab experiments is its potential as a therapeutic agent for various diseases. It has also been shown to have low toxicity and high selectivity towards cancer cells. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1-(2-thienylcarbonyl)-4-[3-(trifluoromethyl)phenyl]piperazine. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer, diabetes, and neurological disorders. Another direction is to investigate its potential as a diagnostic tool for various diseases. Additionally, future research could focus on improving the solubility of this compound in water, which could improve its potential for in vivo applications.

Synthesis Methods

The synthesis of 1-(2-thienylcarbonyl)-4-[3-(trifluoromethyl)phenyl]piperazine has been reported in several research studies. One of the most common methods involves the reaction of 3-(trifluoromethyl)aniline with 2-thiophenecarboxylic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form the corresponding amide. This amide is then reacted with piperazine to form the final product.

Scientific Research Applications

1-(2-thienylcarbonyl)-4-[3-(trifluoromethyl)phenyl]piperazine has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where this compound has shown potential as a therapeutic agent for various diseases, including cancer, diabetes, and neurological disorders. It has also been studied for its potential as a diagnostic tool for various diseases.